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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Furandicarboxylic acid (FDCA) is a bio-based platform chemical attracting significant

attention as a renewable alternative to petroleum-derived terephthalic acid in the production of

polyesters and other polymers.[1] Its rigid furan ring structure imparts excellent thermal and

mechanical properties to these materials.[2] However, the inherent thermal stability of the

FDCA monomer itself is a critical parameter that influences its polymerization processes and

the performance of the resulting polymers. This technical guide provides an in-depth analysis of

the thermal stability of FDCA, compiling key quantitative data, outlining experimental

methodologies, and visualizing decomposition pathways to support researchers and

professionals in the fields of materials science and drug development.

Thermal Properties of 2,5-Furandicarboxylic Acid
FDCA is a crystalline solid with a high melting point, which is indicative of strong intermolecular

forces, likely including hydrogen bonding. The thermal behavior of FDCA is characterized by its

melting point and its subsequent decomposition, which occurs at a very similar temperature.

Quantitative Thermal Data
The key thermal properties of 2,5-Furandicarboxylic acid are summarized in the table below.

The data indicates that FDCA has a high melting point, but its decomposition begins at a
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temperature very close to or even below its melting point, a critical consideration for melt

polymerization processes.

Property Value References

Melting Point >300 °C [3]

Melting Point >310 °C (decomposes) [4]

Melting Point 342 °C [5][6][7]

Boiling Point 420 °C [5]

Flash Point 207 °C [5]

Decomposition Onset

Discoloration and

decarboxylation reported

above 200-220 °C

Thermal Decomposition of 2,5-Furandicarboxylic
Acid
The primary thermal decomposition pathway for 2,5-Furandicarboxylic acid is

decarboxylation. At elevated temperatures, FDCA loses one or both of its carboxylic acid

groups as carbon dioxide (CO₂).

The initial decarboxylation step produces 2-furoic acid. Further heating can lead to the

decarboxylation of 2-furoic acid to produce furan. This sequential decomposition has important

implications for polymerization, as the loss of carboxylic acid functionality prevents the

formation of high molecular weight polymers and can lead to discoloration of the final product.

The proposed thermal decomposition pathway of FDCA is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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